Cas no 27429-59-0 (1H-Pyrazole-4-sulfonamide)

• Product Name: 1H-Pyrazole-4-sulfonamide
• CAS No: 27429-59-0
• MF: C₃H₅N₃O₂S
• MW: 147.155698537827
• CID: 251168
• PubChem ID: 45080579
• Update Time: 2025-07-26

1H-Pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide
• 1H-pyrazole-4-sulfonic acid amide
• AC1Q55G0
• CTK1A1076
• Pyrazol-4-sulfonamid
• PYRAZOLE-4-SULFONAMIDE
• Pyrazole-4-sulfonamide(8CI)
• SureCN624517
• DTXSID60664041
• AKOS010140383
• UOMASYSEPDZKSQ-UHFFFAOYSA-N
• Pyrazole-4-sulfonamide (8CI)
• 1,2-diazol-4-sulfonamide
• CS-0252445
• EN300-60350
• SCHEMBL624517
• 27429-59-0

• Inchi： 1S/C3H5N3O2S/c4-9(7,8)3-1-5-6-2-3/h1-2H,(H,5,6)(H2,4,7,8)
• InChI Key： UOMASYSEPDZKSQ-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 147.01035
• Monoisotopic Mass: 147.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.2A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 200-202 °C
• Boiling Point: 472.2±37.0 °C at 760 mmHg
• Flash Point: 239.4±26.5 °C
• PSA: 88.84
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-Pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides